Cas no 88569-87-3 (1,3-Cyclohexanedione, 2-(2,4-dichlorobenzoyl)-5,5-dimethyl-)

• Product Name: 1,3-Cyclohexanedione, 2-(2,4-dichlorobenzoyl)-5,5-dimethyl-
• CAS No: 88569-87-3
• MF: C₁₅H₁₄Cl₂O₃
• MW: 313.175862789154
• CID: 628444
• PubChem ID: 14301623
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(2,4-dichlorobenzoyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(2,4-dichlorobenzoyl)-5,5-dimethyl-
• 2-(2,4-dichlorobenzoyl)-5,5-dimethylcyclohexane-1,3-dione
• CHEMBL1862864
• 88569-87-3
• DTXSID40558696
• DNDI1246777

• Inchi： 1S/C15H14Cl2O3/c1-15(2)6-11(18)13(12(19)7-15)14(20)9-4-3-8(16)5-10(9)17/h3-5,13H,6-7H2,1-2H3
• InChI Key： VHEJVXZRZQHPKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C(CC(C)(C)CC1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 312.0319997g/mol
• Monoisotopic Mass: 312.0319997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų